Cas no 21746-87-2 (2-(3-bromopropyl)oxirane)

• Product Name: 2-(3-bromopropyl)oxirane
• CAS No: 21746-87-2
• MF: C₅H₉BrO
• MW: 165.028361082077
• MDL: MFCD20621280
• CID: 1409061
• PubChem ID: 12462547
• Update Time: 2025-05-20

2-(3-bromopropyl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, (3-bromopropyl)-
• 2-(3-bromopropyl)oxirane
• MFCD20621280
• 21746-87-2
• A833447
• EN300-218375
• SCHEMBL356161
• DA-08141
• G69486
• 2-(3-bromanylpropyl)oxirane

• MDL： MFCD20621280
• Inchi： 1S/C5H9BrO/c6-3-1-2-5-4-7-5/h5H,1-4H2
• InChI Key： ZRRZAIJKJYIGIV-UHFFFAOYSA-N
• SMILES： BrCCCC1CO1

Computed Properties

• Exact Mass: 163.98367
• Monoisotopic Mass: 163.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.5A^2

Experimental Properties

• PSA: 12.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 2-(3-bromopropyl)oxirane

2-(3-Bromopropyl)Oxirane: A Comprehensive Overview

The compound with CAS No 21746-87-2, commonly referred to as 2-(3-bromopropyl)oxirane, is a versatile and intriguing molecule that has garnered significant attention in various scientific and industrial domains. This compound, also known as bromoethyl oxirane or epoxide with bromopropyl substituent, is characterized by its unique chemical structure and diverse applications. In recent years, advancements in synthetic chemistry and materials science have further highlighted its potential, making it a focal point for researchers and industry professionals alike.

2-(3-Bromopropyl)oxirane is an epoxide derivative, meaning it contains a three-membered cyclic ether structure. The presence of the bromine atom in the side chain introduces distinct chemical properties, making it highly reactive under specific conditions. This reactivity is particularly advantageous in polymer chemistry, where it serves as an intermediate in the synthesis of advanced materials. Recent studies have explored its role in creating biocompatible polymers, which hold promise for applications in medical devices and drug delivery systems.

One of the most notable aspects of 2-(3-bromopropyl)oxirane is its ability to undergo ring-opening reactions. These reactions are fundamental in organic synthesis and have been extensively studied to optimize their efficiency and selectivity. For instance, researchers have developed novel catalysts that enable the controlled ring-opening of this epoxide under mild conditions, leading to the formation of high-performance polymers. Such advancements underscore the importance of this compound in modern materials science.

In addition to its role in polymer synthesis, 2-(3-bromopropyl)oxirane has found applications in pharmaceutical research. Its unique structure allows for the creation of bioactive molecules with tailored properties. Recent breakthroughs in medicinal chemistry have leveraged this compound to develop potential drug candidates targeting various diseases, including cancer and inflammatory disorders. The ability to modify the bromine substituent further enhances its utility in drug design.

The synthesis of 2-(3-bromopropyl)oxirane typically involves multi-step processes that require precise control over reaction conditions. Traditional methods often rely on epoxidation reactions followed by substitution chemistry to introduce the bromine atom. However, recent innovations have introduced more efficient pathways, such as one-pot synthesis techniques that minimize waste and improve yield. These developments reflect the ongoing efforts to enhance sustainability in chemical manufacturing.

From a structural standpoint, 2-(3-bromopropyl)oxirane exhibits a balance between rigidity and flexibility due to its epoxide ring and aliphatic side chain. This balance is crucial for its performance in applications such as adhesives and coatings, where both mechanical strength and processability are essential. Emerging research has also explored its use in nanotechnology, where it serves as a building block for self-healing materials.

In terms of physical properties, 2-(3-bromopropyl)oxirane has a melting point of approximately 45°C and a boiling point around 105°C at standard pressure. Its density is slightly higher than water due to the presence of the bromine atom, which contributes significantly to its molecular weight. These properties make it suitable for use in both liquid-state reactions and solid-state processing techniques.

The safety profile of 2-(3-bromopropyl)oxirane is another critical aspect that warrants attention. While it is not classified as a hazardous material under normal handling conditions, proper precautions should be taken during synthesis and storage to ensure optimal stability. Recent studies have also investigated its environmental impact, with findings suggesting that it biodegrades efficiently under aerobic conditions.

In conclusion, 2-(3-bromopropyl)oxirane (CAS No 21746-87-2) stands out as a multifaceted compound with vast potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthetic methods and application development, positions it as a key player in contemporary research and industry. As scientific understanding continues to evolve, this compound is likely to unlock even more innovative uses, further cementing its importance in the chemical landscape.